Cas no 899926-51-3 (3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one)

3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one structure
899926-51-3 structure
Product Name:3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one
CAS No:899926-51-3
MF:C15H18N2O
MW:242.316223621368
CID:2106279
PubChem ID:22428562
Update Time:2024-03-01

3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-1,4-Diazaspiro[4.6]undec-3-en-2-one
    • HTS001342
    • BBL001652
    • STL103958
    • 3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one
    • Inchi: 1S/C15H18N2O/c18-14-13(12-8-4-3-5-9-12)16-15(17-14)10-6-1-2-7-11-15/h3-5,8-9H,1-2,6-7,10-11H2,(H,17,18)
    • InChI Key: UGVRLNKXQRVGDB-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=NC2(CCCCCC2)N1

Computed Properties

  • Exact Mass: 242.141913202g/mol
  • Monoisotopic Mass: 242.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 3
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